Cas no 2228205-60-3 (4-(2-Amino-1,1-difluoroethyl)-2-fluorophenol)

• Product Name: 4-(2-Amino-1,1-difluoroethyl)-2-fluorophenol
• CAS No: 2228205-60-3
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 6324086
• PubChem ID: 164663738
• Update Time: 2025-05-20

4-(2-Amino-1,1-difluoroethyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1942363
• 4-(2-amino-1,1-difluoroethyl)-2-fluorophenol
• 2228205-60-3
• 4-(2-Amino-1,1-difluoroethyl)-2-fluorophenol

• Inchi： 1S/C8H8F3NO/c9-6-3-5(1-2-7(6)13)8(10,11)4-12/h1-3,13H,4,12H2
• InChI Key： FWFKSEWFKVXFFK-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(=C(C=1)F)O)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(2-Amino-1,1-difluoroethyl)-2-fluorophenol

4-(2-Amino-1,1-difluoroethyl)-2-fluorophenol: A Comprehensive Overview

4-(2-Amino-1,1-difluoroethyl)-2-fluorophenol (CAS No. 2228205-60-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenolic group, a fluorinated ethyl chain, and an amino group. The presence of these functional groups imparts a wide range of chemical reactivity and biological activity, making it a valuable molecule for both academic research and industrial applications.

The molecular structure of 4-(2-Amino-1,1-difluoroethyl)-2-fluorophenol is notable for its fluorinated substituents. The two fluorine atoms attached to the ethyl group contribute to the molecule's stability and lipophilicity, while the amino group introduces nucleophilic properties. These characteristics make the compound an ideal candidate for use in drug design and development. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties.

In terms of synthesis, 4-(2-Amino-1,1-difluoroethyl)-2-fluorophenol can be prepared through various routes, including nucleophilic substitution and coupling reactions. One common method involves the reaction of 4-fluorophenol with an appropriate alkylating agent in the presence of a base. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing the use of environmentally friendly solvents and catalysts.

The biological activity of 4-(2-Amino-1,1-difluoroethyl)-2-fluorophenol has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that this compound may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders.

From an environmental perspective, understanding the fate and transport of 4-(2-Amino-1,1-difluoroethyl)-2-fluorophenol in natural systems is crucial. Fluorinated compounds are known to persist in the environment due to their strong carbon-fluorine bonds. However, recent research has shown that under certain conditions, such as microbial degradation or photochemical reactions, this compound can undergo transformation into less harmful byproducts. These findings underscore the importance of further studies to assess its long-term environmental impact.

In conclusion, 4-(2-Amino-1,1-difluoroethyl)-2-fluorophenol (CAS No. 2228205-60-3) is a multifaceted compound with promising applications in drug discovery and material science. Its unique chemical structure and diverse reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.